Cas no 1516571-57-5 (2-chloro-N-ethyl-6-methylaniline)

• Product Name: 2-chloro-N-ethyl-6-methylaniline
• CAS No: 1516571-57-5
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 5209930
• PubChem ID: 22769560
• Update Time: 2025-05-19

2-chloro-N-ethyl-6-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-N-ethyl-6-methyl-
• 2-Chloro-N-ethyl-6-methylaniline
• 2-chloro-N-ethyl-6-methylaniline

• Inchi： 1S/C9H12ClN/c1-3-11-9-7(2)5-4-6-8(9)10/h4-6,11H,3H2,1-2H3
• InChI Key： ZTXMIFIAUXVBMC-UHFFFAOYSA-N
• SMILES： C1(NCC)=C(C)C=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 2-chloro-N-ethyl-6-methylaniline

Research Brief on 2-chloro-N-ethyl-6-methylaniline (CAS: 1516571-57-5) in Chemical Biology and Pharmaceutical Applications

2-chloro-N-ethyl-6-methylaniline (CAS: 1516571-57-5) is an important intermediate in the synthesis of various bioactive molecules, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its role as a key building block in the construction of novel compounds with potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-chloro-N-ethyl-6-methylaniline as a precursor in the synthesis of novel kinase inhibitors. The compound's unique structural features, including the chloro and ethylamino substituents, were found to contribute significantly to the binding affinity of the resulting inhibitors against specific cancer-related kinases. Molecular docking studies revealed that derivatives of this compound exhibited promising activity against EGFR and VEGFR-2, two important targets in oncology drug development.

Another significant application was reported in ACS Chemical Biology, where 2-chloro-N-ethyl-6-methylaniline was utilized as a core structure for developing small molecule modulators of protein-protein interactions. The research demonstrated that modifications at the aniline nitrogen and chloro positions could dramatically alter the compound's ability to disrupt specific protein complexes involved in inflammatory pathways. This finding opens new possibilities for targeting traditionally "undruggable" protein interfaces.

From a synthetic chemistry perspective, recent advances in catalytic amination reactions have improved the efficiency of producing 2-chloro-N-ethyl-6-methylaniline and its derivatives. A 2024 Nature Catalysis paper described a novel palladium-catalyzed method that achieves higher yields and better regioselectivity compared to traditional approaches. This methodological improvement is particularly valuable for scaling up production while maintaining the high purity required for pharmaceutical applications.

In the agrochemical sector, researchers have investigated 2-chloro-N-ethyl-6-methylaniline as a precursor for novel pesticides. Its structural motif appears in several newly developed compounds showing improved insecticidal activity with reduced environmental persistence. These developments align with the growing demand for more sustainable crop protection agents.

Looking forward, the versatility of 2-chloro-N-ethyl-6-methylaniline suggests it will continue to play a significant role in medicinal chemistry and chemical biology research. Current investigations are exploring its potential in targeted drug delivery systems and as a scaffold for developing covalent inhibitors. The compound's balanced lipophilicity and molecular weight make it particularly attractive for these applications.